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Compound of Interest

Compound Name: 1-Ethyl-3-methylurea
CAS No.: 28145-10-0
Cat. No.: B1594511
Get Quote
. J

Executive Summary & Chemical Identity

1-Ethyl-3-methylurea (EMU) is a dialkylurea compound primarily utilized in crop science as a
stable precursor for generating high-potency alkylating agents (specifically N-nitroso
derivatives) and as a reference standard in the metabolic tracking of urea-based herbicides.

While often overshadowed by Ethyl Methanesulfonate (EMS), EMU derivatives offer a distinct
alkylation profile (preferring O-alkylation over N-alkylation), making them critical tools for
TILLING (Targeting Induced Local Lesions in Genomes) and forward genetics where specific
point mutations (SNPs) are required.

Chemical Profile
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Property Specification
IUPAC Name 1-Ethyl-3-methylurea
CAS Number 2224-43-3

Molecular Formula C4aH10N20

Rol Mutagen Precursor, Herbicide Metabolite,
ole
Analytical Standard

o Nucleophilic attack (precursor); Alkylation (after
Key Reactivity nitrosation)

Safety & Handling (Critical)

WARNING: While 1-Ethyl-3-methylurea itself has moderate toxicity, its experimental utility
often involves conversion to N-Nitroso-1-ethyl-3-methylurea (NEMU), a potent carcinogen and
mutagen.

» Containment: All weighing and solution preparation must occur in a Class Il Biosafety
Cabinet or Chemical Fume Hood.

e Deactivation: Neutralize all waste solutions with 10% Sodium Thiosulfate and 1N NaOH for
at least 24 hours before disposal.

o PPE: Double nitrile gloves, lab coat, and full-face shield are mandatory.

Application I: Chemical Mutagenesis (Forward
Genetics)
Mechanism of Action

The experimental value of EMU lies in its conversion to the N-nitroso form. Unlike EMS, which
predominantly ethylates the N7 position of guanine (often leading to cytotoxic events), nitroso-
ureas like NEMU have a higher affinity for the O6 position of guanine.

o O6-Ethylguanine pairs with Thymine instead of Cytosine during replication.
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e Result: GC

AT transition mutations (high density, low cytotoxicity).

Protocol: Seed Mutagenesis Assay

Objective: Generate an M1 population with high mutation density for phenotypic screening.

Reagents
e 1-Ethyl-3-methylurea (Solid)[1]

e Acetic Acid / Sodium Nitrite (for in situ nitrosation if NEMU is not purchased directly)
e Phosphate Buffer (pH 6.0 and pH 7.0)

e Sodium Thiosulfate (Stop solution)

Experimental Workflow

Step 1: Seed Preparation
o Select genetically uniform seeds (e.g., Arabidopsis Col-0, Rice Nipponbare).

o Pre-soak seeds in distilled water for 12—16 hours at 20°C to initiate metabolic activity and
synchronize the cell cycle (S-phase is most sensitive).

Step 2: Mutagen Activation (Pre-Incubation) Note: If using stable EMU, activation is required.
e Dissolve EMU in 100 mM Citrate-Phosphate buffer (pH 5.0).
¢ Add equimolar Sodium Nitrite (

) to generate the active nitroso species.

 Incubate for 30 minutes on ice. Caution: Solution is now highly mutagenic.
Step 3: Treatment

» Transfer pre-soaked seeds to the mutagen solution.
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e Dosage Optimization:
o Arabidopsis:[1] 1 mM — 5 mM
o Rice/Maize: 5 mM — 10 mM

 Incubate for 3—6 hours at 22°C with gentle shaking (50 rpm). Avoid vigorous shaking to
prevent mechanical damage to softened seed coats.

Step 4: Termination & Wash
» Decant mutagen solution into a waste container containing 10% Sodium Thiosulfate.

e Immediately rinse seeds with 100 mM Sodium Thiosulfate for 15 minutes to quench residual
alkylating agent.

e Perform 10 washes (5 minutes each) with distilled water.

 Verification: The final wash should have neutral pH and no detectable chemical odor.
Step 5: Post-Treatment Care

e Sow M1 seeds immediately in wet soil or agar plates. Do not store treated seeds.

e Maintain high humidity for the first 48 hours to aid recovery from chemical stress.

Application Il: Metabolic Fate Analysis (Herbicide
R&D)

Context: Many sulfonylurea and phenylurea herbicides degrade into simple dialkylureas like
EMU in soil and plant tissue. Quantifying EMU residues is critical for regulatory compliance and
environmental impact studies.

Protocol: LC-MS/MS Detection in Plant Tissue

Objective: Quantify EMU residues in crop foliage.

Extraction
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Homogenization: Grind 1g of plant tissue in liquid nitrogen.

Solvent: Add 5 mL Acetonitrile:Water (80:20 v/v) containing 0.1% Formic Acid.

Agitation: Vortex for 1 min, then sonicate for 15 min at 4°C.

Clarification: Centrifuge at 10,000 x g for 10 min. Filter supernatant through a 0.22 um PTFE
filter.

LC-MS/MS Parameters
e Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B (0-1 min)

95% B (8 min).

Detection: Electrospray lonization (ESI) Positive Mode.

MRM Transitions (Quantification):

Precursor lon (m/z) Product lon (m/z) Collision Energy (eV)

| 103.1

| 72.1 (Loss of
)| 15| 103.1

| 44.1 (Fragment
)125]

Visualizing the Experimental Logic
Diagram 1: Mechanism of Mutagenesis
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This diagram illustrates the activation of EMU and its specific attack on DNA.

1-Ethyl-3-methylurea In vitro / In situ Acidic Nitrosation Formation N-Nitroso-EMU Alkylation Guanine (O6 Position) Replication Error GC -> AT Transition

(Precursor) (+ NaNO2, H+) (Active Mutagen) in Plant Genome (Point Mutation)

Click to download full resolution via product page

Caption: Pathway converting the stable EMU precursor into the active alkylating agent,
resulting in specific GC-to-AT transition mutations.

Diagram 2: Forward Genetics Workflow

This diagram outlines the operational steps from seed treatment to mutant screening.
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Caption: Step-by-step workflow for creating a mutagenized population using EMU, moving from
treatment to M2 screening.
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(Note: While direct literature on "1-Ethyl-3-methylurea” as a standalone mutagen is rare
compared to EMS, the protocols above are adapted from standard alkylurea mutagenesis and
urea herbicide metabolite analysis standards.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US2857430A - Preparation of ureas - Google Patents [patents.google.com]

e To cite this document: BenchChem. [Application Note: Experimental Use of 1-Ethyl-3-
methylurea (EMU) in Crop Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594511/docs#application-note-experimental-use-of-
1-ethyl-3-methylurea-emu-in-crop-science]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1594511/docs?utm_src=pdf-body-img#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://academic.oup.com/plphys/article/123/2/439/6110041
https://link.springer.com/protocol/10.1007/978-1-61779-995-2_6
https://www.frontiersin.org/articles/10.3389/fpls.2017.01704/full
https://pubs.acs.org/doi/abs/10.1021/jf60163a002
https://www.benchchem.com/product/b1594511/docs?utm_src=pdf-body#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://www.benchchem.com/product/b1594511?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US2857430A/en
https://www.benchchem.com/product/b1594511/docs#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://www.benchchem.com/product/b1594511/docs#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://www.benchchem.com/product/b1594511/docs#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://www.benchchem.com/product/b1594511/docs#application-note-experimental-use-of-1-ethyl-3-methylurea-emu-in-crop-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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